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Compound of Interest

Compound Name: Isodecyl benzoate

Cat. No.: B055380 Get Quote

Essential Safety & Handling Guide for Isodecyl
Benzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Isodecyl
benzoate in a laboratory setting. Adherence to these procedures is critical for ensuring

personal safety and maintaining a secure research environment.

Physicochemical and Hazard Data
A summary of key quantitative data for Isodecyl benzoate is presented below for easy

reference and comparison.
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Property Value Citation

Molecular Formula C₁₇H₂₆O₂ [1][2]

Molecular Weight 262.39 g/mol [1][2]

CAS Number 131298-44-7 [1][2]

Appearance Light yellow liquid [3]

Boiling Point 161 °C @ 5 mm Hg [2][4]

Density 0.954 g/mL at 25 °C [2][4]

Flash Point >230 °F (>110 °C) [4]

Water Solubility 68.6 µg/L at 20°C [4]
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Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H317: May

cause an allergic skin reaction.

[5][6]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Isodecyl benzoate
to minimize exposure and ensure safety.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles as described by 29

CFR 1910.133 or European

standard EN 166.[6] A face

shield may be necessary

where splashing is a risk.[3]

Protects eyes from splashes

and mists.[6]

Skin Protection

Chemical-resistant gloves

(e.g., neoprene, nitrile, or

rubber).[4] A laboratory coat or

other protective apparel to

prevent skin contact.[6]

Prevents skin contact with the

chemical, which can cause

irritation and allergic reactions.

[6]

Respiratory Protection

Not typically required with

adequate ventilation. If vapors

or mists are generated, a

NIOSH-approved air-purifying

respirator with an organic

vapor cartridge or canister may

be necessary.[6]

Protects the respiratory system

from irritation due to inhalation

of vapors or mists.[6]

Foot Protection Closed-toe shoes. Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Isodecyl benzoate is crucial for safety and procedural

consistency.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify the accessibility and functionality of an eyewash station and safety shower.

Assemble all necessary equipment and reagents.
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Don the appropriate personal protective equipment as detailed in the table above.

Handling:

Handle Isodecyl benzoate with care to avoid generating mists or aerosols.

Use appropriate tools for transferring the liquid.

If weighing the compound, do so in a tared, closed container to the extent possible.

Keep the container with the chemical closed when not in use.[6]

Use with adequate ventilation to keep airborne concentrations below exposure limits.[6]

Post-Handling:

Thoroughly clean the work area after use.

Remove and properly dispose of contaminated gloves and any other disposable PPE.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

to 20 minutes, separating the

eyelids with fingers.[7]

Remove contact lenses if

present and easy to do.[5]

Seek immediate medical

attention.[7]

[5][7]

Skin Contact

Immediately wash the skin with

plenty of soap and water for 15

to 20 minutes while removing

contaminated clothing and

shoes.[7] Get medical attention

if irritation develops or persists.

[7] Wash contaminated

clothing before reuse.[5]

[5][7]

Inhalation

If inhaled, remove the person

to fresh air.[7] If not breathing,

give artificial respiration.[7] If

breathing is difficult, trained

personnel may administer

oxygen.[8] Seek immediate

medical attention.[7]

[7][8]

Ingestion

If swallowed, do NOT induce

vomiting.[7] Rinse mouth with

water.[5] Never give anything

by mouth to an unconscious

person.[5] Call a physician or

poison control center

immediately.[7]

[5][7]

Disposal Plan
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Proper disposal of Isodecyl benzoate and its containers is essential for environmental safety

and regulatory compliance.

Waste Characterization: Isodecyl benzoate waste should be considered chemical waste.

Solid and Liquid Waste Disposal:

Collect waste in a designated, labeled, and sealed container.

The container should be clearly marked with the chemical name and associated hazards.

Do not mix with other chemical waste unless instructed to do so by your institution's

environmental health and safety (EHS) office.

Dispose of the contents and container in accordance with local, state, and federal

regulations.[7] This should be done through a licensed professional waste disposal

service.[5]

Contaminated Materials: Any materials, such as gloves or absorbent pads, that come into

contact with Isodecyl benzoate should be disposed of as chemical waste.

Experimental Workflow & Safety Protocols
The following diagram illustrates the logical workflow for the safe handling and disposal of

Isodecyl benzoate.
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Caption: A high-level workflow for the safe handling of Isodecyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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